Cas no 2624134-63-8 (2-methylbenzene-1-sulfonoimidamide)

• Product Name: 2-methylbenzene-1-sulfonoimidamide
• CAS No: 2624134-63-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6001099
• PubChem ID: 88600230
• Update Time: 2025-05-19

2-methylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2-methylbenzene-1-sulfonoimidamide
• Benzenesulfonimidamide, 2-methyl-
• EN300-27721476
• SCHEMBL10363485
• 2624134-63-8

• Inchi： 1S/C7H10N2OS/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3,(H3,8,9,10)
• InChI Key： MKZRXMVJTBPROZ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=N)=O)=CC=CC=C1C

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 301.7±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-methylbenzene-1-sulfonoimidamide

2-Methylbenzene-1-Sulfonoimidamide: A Comprehensive Overview

The compound with CAS No. 2624134-63-8, commonly referred to as 2-methylbenzene-1-sulfonoimidamide, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a methyl-substituted benzene ring. The sulfonamide functional group plays a pivotal role in determining the compound's chemical reactivity and physical properties, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-methylbenzene-1-sulfonoimidamide in the development of high-performance polymers and coatings. Researchers have demonstrated that the compound's ability to form stable amide bonds makes it an ideal candidate for creating durable and heat-resistant materials. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound in synthesizing polyamides with exceptional thermal stability, which could find applications in aerospace and automotive industries.

Another area where 2-methylbenzene-1-sulfonoimidamide has shown promise is in drug delivery systems. The compound's ability to act as a bioisostere for certain pharmacophores has led to its investigation as a potential scaffold for designing new drugs. A 2023 paper in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of 2-methylbenzene-1-sulfonoimidamide typically involves a multi-step process, starting with the preparation of the corresponding sulfonate ester followed by nucleophilic substitution with an amine. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For example, researchers have successfully employed microwave-assisted synthesis to accelerate the reaction process, achieving higher yields and purities.

In terms of physical properties, 2-methylbenzene-1-sulfonoimidamide exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility characteristics make it suitable for use in various solution-based chemical reactions and formulations. Additionally, the compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, suggesting potential applications in optoelectronic materials.

From an environmental perspective, studies have shown that 2-methylbenzene-1-sulfonoimidamide is relatively stable under normal conditions, with low toxicity to aquatic organisms. However, further research is needed to fully understand its long-term environmental impact and biodegradation pathways.

In conclusion, 2-methylbenzene-1-sulfonoimidamide (CAS No. 2624134-63-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its role in shaping future technologies and therapies is likely to grow significantly.